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Compound of Interest

Compound Name: Acriflavine hydrochloride

Cat. No.: B1501712

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
Acriflavine hydrochloride in various solvents. The information herein is intended to support
research, development, and formulation activities involving this compound.

Core Topic: Solubility of Acriflavine Hydrochloride

Acriflavine hydrochloride is a fluorescent dye and antiseptic agent. Its solubility is a critical
parameter for its application in various scientific and pharmaceutical contexts. Understanding
its behavior in different solvents is essential for formulation development, analytical method
design, and interpreting experimental results.

Quantitative Solubility Data

The solubility of Acriflavine hydrochloride has been determined in several common
laboratory solvents. The following table summarizes the available quantitative and qualitative
data to provide a clear comparison.
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Solvent Solubility Temperature (°C) Notes

Also described as
"freely soluble"[2][3].
One source indicates
Water 250-300 mg/mL[1] 20 a much lower
solubility of 1 mg/mL,

which may be context-

dependent[4][5].
. Quantitative data is
Ethanol Soluble[1][6] Not Specified ) )
not readily available.
5 Quantitative data is
Methanol Soluble[2][7][8] Not Specified

not readily available.

A quantitative value of

Dimethyl Sulfoxide -~
Soluble[2][7][8] Not Specified 30 mg/mL has also

(DMSO)

been reported.
Chloroform Insoluble[1] Not Specified
Ether Insoluble[1] Not Specified

Experimental Protocols

The determination of solubility is a fundamental experimental procedure. The "shake-flask”
method is a widely accepted technique for determining the equilibrium solubility of a compound
in a specific solvent.

Shake-Flask Method for Solubility Determination

This protocol outlines the steps for determining the solubility of Acriflavine hydrochloride.
1. Materials and Equipment:
o Acriflavine hydrochloride (powder)

e Solvent of interest (e.g., water, ethanol, DMSO)
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Analytical balance

Scintillation vials or other suitable sealed containers

Orbital shaker or rotator

Constant temperature bath or incubator

Syringe filters (e.g., 0.45 um pore size)

Syringes

Volumetric flasks and pipettes

UV-Vis spectrophotometer or other suitable analytical instrument for quantification
. Procedure:

Preparation of Supersaturated Solutions:

o Add an excess amount of Acriflavine hydrochloride to a series of vials containing a
known volume of the solvent. The goal is to have undissolved solid remaining after
equilibration.

o Seal the vials to prevent solvent evaporation.
Equilibration:

o Place the vials in an orbital shaker within a constant temperature bath set to the desired
temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48
hours). The solution should be in constant contact with the excess solid.

Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed in the constant temperature bath for
a sufficient time to allow the excess solid to settle.
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o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the supernatant through a syringe filter into a clean, dry vial to remove
any undissolved particles.

e Quantification:

o Prepare a series of standard solutions of Acriflavine hydrochloride of known
concentrations in the same solvent.

o Measure the absorbance of the standard solutions and the filtered sample solution using a
UV-Vis spectrophotometer at the wavelength of maximum absorbance for Acriflavine
hydrochloride.

o Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.

o Use the calibration curve to determine the concentration of Acriflavine hydrochloride in
the filtered sample. This concentration represents the solubility of the compound in that
solvent at the specified temperature.

3. Data Analysis and Reporting:
e The solubility is typically reported in units of mg/mL or mol/L.
e |tis crucial to report the temperature at which the solubility was determined.

Visualizations

To further clarify the experimental workflow and the conceptual basis of solubility, the following
diagrams are provided.
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Caption: Experimental workflow for determining the solubility of Acriflavine hydrochloride.
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Caption: Conceptual diagram of the dissolution and precipitation equilibrium process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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